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Compound of Interest

Compound Name: Amino(fluoro)acetic acid

Cat. No.: B15252025

Disclaimer: This technical guide focuses on the toxicological profile of fluoroacetic acid and its
sodium salt, sodium fluoroacetate. Publicly available toxicological data for amino(fluoro)acetic
acid is limited. Fluoroacetic acid is a closely related compound and serves as a well-
documented proxy for understanding the potential toxicological mechanisms of related
organofluorine compounds.

Executive Summary

Fluoroacetic acid (FCH2COOH) and its corresponding salt, sodium fluoroacetate, are highly
toxic organofluorine compounds.[1] Their toxicity stems from a process known as "lethal
synthesis," whereby the compound is metabolized within the body to fluorocitrate.[2][3]
Fluorocitrate then potently inhibits aconitase, a critical enzyme in the tricarboxylic acid (TCA) or
Krebs cycle, leading to a disruption of cellular respiration and energy production.[4][5] This
guide provides an in-depth overview of the mechanism of action, toxicokinetics, and
guantitative toxicity of fluoroacetic acid, along with representative experimental protocols for its
evaluation.

Mechanism of Action: Lethal Synthesis and
Aconitase Inhibition

The toxicity of fluoroacetate is not direct but requires metabolic activation.[6] This process,
termed "lethal synthesis," involves the enzymatic conversion of fluoroacetate into a toxic
metabolite that disrupts a vital cellular pathway.[2][7]
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The key steps are as follows:

Conversion to Fluoroacetyl-CoA: Fluoroacetate, being structurally similar to acetate, is
converted into fluoroacetyl-CoA.[6]

Condensation to Fluorocitrate: The enzyme citrate synthase condenses fluoroacetyl-CoA
with oxaloacetate to form fluorocitrate.[3][6]

Aconitase Inhibition: The resulting fluorocitrate, specifically the (-)-erythro-2-fluorocitrate
isomer, binds with high affinity to the enzyme aconitase.[6][7] This binding inhibits the
enzyme, preventing the conversion of citrate to isocitrate and effectively halting the TCA
cycle.[4][8]

Cellular Energy Depletion: The blockade of the TCA cycle leads to the accumulation of
citrate and prevents the production of NADH, a key carrier of electrons for the electron
transport chain.[5] This ultimately results in the depletion of cellular ATP, leading to energy
failure and cell death, particularly affecting high-energy-demand organs like the central
nervous system and the heart.[5][7]

Signaling Pathway: Fluoroacetate-Induced TCA Cycle
Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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